Cas no 53332-80-2 ((1H-Imidazol-2-yl)methylamine)

• Product Name: (1H-Imidazol-2-yl)methylamine
• CAS No: 53332-80-2
• MF: C₄H₇N₃
• MW: 97.1184799671173
• MDL: MFCD04114001
• CID: 366855
• PubChem ID: 1382041
• Update Time: 2025-04-19

(1H-Imidazol-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (1H-Imidazol-2-yl)methanamine
• 1H-imidazol-2-ylmethanamine
• 1H-Imidazol-2-ylmethylamine
• 1H-Imidazole-2-methanamine
• 2-Aminomethylimidazole
• 2-AMINOMETHYLIMIDAZOLE.HCL
• C-(1H-Imidazol-2-yl)-methylamine
• (1H-imidazol-2-ylmethyl)amine(SALTDATA: 1.95HCl 0.2H2O)
• MFCD04114001
• CRZDNISJUXVSKX-UHFFFAOYSA-N
• FT-0648615
• EN300-68837
• (1H-imidazol-2-ylmethyl)amine
• 2-Aminomethyl-1H-imidazole
• SY025585
• A7766
• BB 0240990
• (1H-Imidazol-2-yl)methylamine
• 1-(1H-imidazol-2-yl)methanamine
• 2-(aminomethyl)-1h-imidazole
• J-500180
• 2-(aminomethyl)imidazole
• PB21839
• DTXSID30362547
• C90135
• AKOS000506128
• 53332-80-2
• AM20090227
• DB-071660
• ALBB-008641
• STK487918

• MDL： MFCD04114001
• Inchi： 1S/C4H7N3/c5-3-4-6-1-2-7-4/h1-2H,3,5H2,(H,6,7)
• InChI Key： CRZDNISJUXVSKX-UHFFFAOYSA-N
• SMILES： N1C=CN=C1CN

Computed Properties

• Exact Mass: 97.06400
• Monoisotopic Mass: 97.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: -1

Experimental Properties

• Density: 1.199
• Boiling Point: 341.4°Cat760mmHg
• Flash Point: 187°C
• PSA: 54.70000
• LogP: 0.56870

(1H-Imidazol-2-yl)methylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT